(2R,3S)-2-Amino-3-methyl-pentanoic acid methyl ester hydrochloride

• IUPAC Name: methyl (2R,3S)-2-amino-3-methylpentanoate;hydrochloride
• InChI: InChI=1S/C7H15NO2.ClH/c1-4-5(2)6(8)7(9)10-3;/h5-6H,4,8H2,1-3H3;1H/t5-,6+;/m0./s1
• InChI Key: GGTBEWGOPAFTTH-RIHPBJNCSA-N
• Canonical SMILES: CCC(C)C(C(=O)OC)N.Cl
• Isomeric SMILES: CC[C@H](C)[C@H](C(=O)OC)N.Cl
• Molecular Formula: C7H16ClNO2
• Molecular Weight: 181.66 g/mol
• CAS RN: 60667-85-8

Description

(2R,3S)-2-Amino-3-methyl-pentanoic acid methyl ester hydrochloride, also known as L-Leucine methyl ester hydrochloride, is a non-proteinogenic amino acid derivative that is widely used in scientific research. This compound is a chiral molecule with two stereoisomers, (2R,3S)- and (2S,3R)-. In

Scientific Research Applications

Synthesis and Resolution of Amino Acids

The synthesis and resolution of amino acids, including methods for preparing L-2-amino-5-arylpentanoic acids, are vital for understanding the constituent amino acids in certain toxins and compounds. A study detailed the preparation of these acids and their synthesis without drastic acid treatment, emphasizing the importance of such compounds in understanding the biochemical properties of toxins and potentially developing antidotes or related compounds (Shimohigashi, Lee, & Izumiya, 1976).

Structural Determination of Amino Acid Components

X-ray structure determination has been applied to understand the stereochemistry of amino acid components in inhibitors of aminopeptidase B and leucine aminopeptidase, such as bestatin. This approach allows for the precise determination of molecular configurations, critical for the development of pharmaceuticals and understanding biological mechanisms (Nakamura, Suda, Takita, Aoyagi, & Umezawa, 1976).

Development of New Materials

Research into the synthesis of amino acid methyl ester hydrochlorides demonstrates the potential for creating new materials, including polymers and complex organic molecules. One study outlined a method for preparing amino acid methyl ester hydrochlorides at room temperature, showcasing the versatility of amino acids in synthetic chemistry and material science (Li & Sha, 2008).

Anticancer Applications

Amino acetate functionalized Schiff base organotin(IV) complexes have been investigated for their anticancer properties. These compounds, synthesized from amino acids, have shown promising in vitro cytotoxicity against various human tumor cell lines, indicating the potential for amino acid derivatives in cancer treatment (Basu Baul, Basu, Vos, & Linden, 2009).

Microbial Synthesis of Biofuels

The engineering of microorganisms for the synthesis of pentanol isomers, including 2-methyl-1-butanol and 3-methyl-1-butanol, from amino acid substrates highlights the role of amino acids in biofuel production. Through metabolic engineering, strains have been developed to produce these isomers, demonstrating the application of amino acids in renewable energy (Cann & Liao, 2009).